N-[3-(1H-indol-1-yl)propyl]-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(3-indol-1-ylpropyl)-2-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C17H17N3O2/c21-16-14(6-3-9-18-16)17(22)19-10-4-11-20-12-8-13-5-1-2-7-15(13)20/h1-3,5-9,12H,4,10-11H2,(H,18,21)(H,19,22)
• InChI Key: UFTKUGJTDSHRGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CN2CCCNC(=O)C3=CC=CNC3=O
• Molecular Formula: C17H17N3O2
• Molecular Weight: 295.34 g/mol
• CAS No.: 1009984-13-7

Description

Indole is a heterocyclic compound that is widely present in nature and forms the core structure of many natural products and pharmaceuticals. It is aromatic in nature, with a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring.

Molecular Structure Analysis

The molecular structure of indole derivatives can be analyzed using techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These techniques provide detailed information about the atomic arrangement and chemical bonds in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of indole derivatives can be influenced by the specific functional groups present in the molecule. Indole itself is known to be crystalline and colorless, with a specific odor.

Scientific Research Applications

N-[3-(1H-indol-1-yl)propyl]-2-oxo-1,2-dihydropyridine-3-carboxamideamide has been studied for its potential use in numerous scientific research applications. It has been studied as a potential therapeutic agent for the treatment of cancer, cardiovascular disease, and neurological disorders. In addition, N-[3-(1H-indol-1-yl)propyl]-2-oxo-1,2-dihydropyridine-3-carboxamideamide has been studied for its potential use in drug delivery and as an anti-inflammatory agent.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets in a way that influences a variety of biological activities . The specific changes resulting from these interactions would depend on the particular target and the context within the organism.

Biochemical Pathways

Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that multiple pathways could potentially be affected. These could include pathways related to inflammation, viral replication, cancer cell proliferation, HIV infection, oxidative stress, microbial growth, tuberculosis, diabetes, malaria, and cholinesterase activity .

Result of Action

Given the range of biological activities associated with indole derivatives , it can be inferred that the compound could potentially have diverse effects at the molecular and cellular level. These effects would likely depend on the specific target and the context within the organism.

Advantages and Limitations for Lab Experiments

The advantages of using N-[3-(1H-indol-1-yl)propyl]-2-oxo-1,2-dihydropyridine-3-carboxamideamide in laboratory experiments include its relatively low cost, its high yield in the synthesis process, and its potential for use in a variety of scientific research applications. Additionally, N-[3-(1H-indol-1-yl)propyl]-2-oxo-1,2-dihydropyridine-3-carboxamideamide is relatively stable and can be stored for extended periods of time. However, there are a few limitations to consider when using N-[3-(1H-indol-1-yl)propyl]-2-oxo-1,2-dihydropyridine-3-carboxamideamide in laboratory experiments. These include its relatively low solubility in water and its potential to interact with other compounds.

Future Directions

There are a number of potential future directions for N-[3-(1H-indol-1-yl)propyl]-2-oxo-1,2-dihydropyridine-3-carboxamideamide research. One potential direction is to further explore its potential use in drug delivery and as an anti-inflammatory agent. Additionally, further research into its mechanism of action could lead to a better understanding of its therapeutic effects. Furthermore, further research into its potential use in cancer therapy, cardiovascular disease, and neurological disorders could lead to new treatments for these conditions. Finally, further research into its biochemical and physiological effects could lead to a better understanding of its therapeutic potential.

Synthesis Methods

N-[3-(1H-indol-1-yl)propyl]-2-oxo-1,2-dihydropyridine-3-carboxamideamide is prepared by a three-step synthesis process. The first step involves the reaction of 1H-indole with propyl bromide in the presence of a base, followed by a reaction of the resulting product with 2-oxo-1,2-dihydropyridine-3-carboxylic acid in the presence of an acid. The final step involves the formation of the N-[3-(1H-indol-1-yl)propyl]-2-oxo-1,2-dihydropyridine-3-carboxamideamide by the reaction of the intermediate product with a base. This synthesis process has been optimized to yield high yields of the target compound.

Safety and Hazards

The safety and hazards associated with indole derivatives can vary widely, depending on their specific structure. Some indole derivatives may have toxic effects, while others may be used as therapeutic agents.